Cas no 872438-49-8 (L-Proline, L-threonyl-L-arginylglycyl-L-prolyl-L-arginyl-)

• Product Name: L-Proline, L-threonyl-L-arginylglycyl-L-prolyl-L-arginyl-
• CAS No: 872438-49-8
• MF: C₂₈H₅₀N₁₂O₈
• MW: 682.772204875946
• CID: 658793
• PubChem ID: 71413354
• Update Time: 2025-04-19

L-Proline, L-threonyl-L-arginylglycyl-L-prolyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-threonyl-L-arginylglycyl-L-prolyl-L-arginyl-
• (2S)-1-[(2S)-2-[[(2S)-1-[2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrr
• DTXSID10832879
• 872438-49-8
• L-Threonyl-N~5~-(diaminomethylidene)-L-ornithylglycyl-L-prolyl-N~5~-(diaminomethylidene)-L-ornithyl-L-proline

• Inchi： 1S/C28H50N12O8/c1-15(41)21(29)24(45)37-16(6-2-10-34-27(30)31)22(43)36-14-20(42)39-12-4-8-18(39)23(44)38-17(7-3-11-35-28(32)33)25(46)40-13-5-9-19(40)26(47)48/h15-19,21,41H,2-14,29H2,1H3,(H,36,43)(H,37,45)(H,38,44)(H,47,48)(H4,30,31,34)(H4,32,33,35)/t15-,16+,17+,18+,19+,21+/m1/s1
• InChI Key： DMPHNBNWUYHZMS-POYRNYHYSA-N
• SMILES： O=C([C@H](CCC/N=C(/N)\N)NC([C@@H]1CCCN1C(CNC([C@H](CCC/N=C(\N)/N)NC([C@H]([C@@H](C)O)N)=O)=O)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 682.38745660g/mol
• Monoisotopic Mass: 682.38745660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 18
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.1
• Topological Polar Surface Area: 340Ų